Cas no 1396784-25-0 (ethyl 4-(2-cyclopropaneamido-1,3-oxazole-4-amido)benzoate)

• Product Name: ethyl 4-(2-cyclopropaneamido-1,3-oxazole-4-amido)benzoate
• CAS No: 1396784-25-0
• MF: C₁₇H₁₇N₃O₅
• MW: 343.333984136581
• CID: 6398575
• PubChem ID: 71788405
• Update Time: 2025-06-09

ethyl 4-(2-cyclopropaneamido-1,3-oxazole-4-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-cyclopropaneamido-1,3-oxazole-4-amido)benzoate
• PGFAOKYKWBBDEX-UHFFFAOYSA-N
• 1396784-25-0
• VU0536031-1
• ethyl 4-(2-(cyclopropanecarboxamido)oxazole-4-carboxamido)benzoate
• F6196-0378
• ethyl 4-[[2-(cyclopropanecarbonylamino)-1,3-oxazole-4-carbonyl]amino]benzoate
• AKOS024537528

• Inchi： 1S/C17H17N3O5/c1-2-24-16(23)11-5-7-12(8-6-11)18-15(22)13-9-25-17(19-13)20-14(21)10-3-4-10/h5-10H,2-4H2,1H3,(H,18,22)(H,19,20,21)
• InChI Key： PGFAOKYKWBBDEX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(C2=COC(NC(C3CC3)=O)=N2)=O)C=C1

Computed Properties

• Exact Mass: 343.11682065g/mol
• Monoisotopic Mass: 343.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų

Additional information on ethyl 4-(2-cyclopropaneamido-1,3-oxazole-4-amido)benzoate

Research Brief on Ethyl 4-(2-cyclopropaneamido-1,3-oxazole-4-amido)benzoate (CAS: 1396784-25-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-(2-cyclopropaneamido-1,3-oxazole-4-amido)benzoate (CAS: 1396784-25-0) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxazole-cyclopropane hybrid scaffold, exhibits promising biological activities, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its potential as a therapeutic agent in oncology, infectious diseases, and inflammatory disorders, making it a subject of significant scientific interest.

The structural features of ethyl 4-(2-cyclopropaneamido-1,3-oxazole-4-amido)benzoate include a cyclopropane moiety linked to an oxazole ring, which is further conjugated to a benzoate ester. This architecture is hypothesized to confer stability and bioavailability, while also enabling selective binding to biological targets. Computational docking studies and in vitro assays have demonstrated its affinity for kinases and other signaling proteins, suggesting its utility as a lead compound for drug development. Researchers have also investigated its synthetic pathways, with recent advancements enabling scalable production for preclinical studies.

In a 2023 study published in the Journal of Medicinal Chemistry, ethyl 4-(2-cyclopropaneamido-1,3-oxazole-4-amido)benzoate was evaluated for its anticancer properties. The compound exhibited potent inhibitory effects on tumor cell proliferation by targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. Notably, it showed selective cytotoxicity against cancer cells while sparing normal cells, highlighting its potential as a targeted therapy. Further mechanistic studies revealed its ability to induce apoptosis and cell cycle arrest, corroborating its anticancer efficacy.

Beyond oncology, this compound has also been explored for its antimicrobial activity. A recent preprint on bioRxiv reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's interference with bacterial cell wall synthesis, a mechanism distinct from conventional antibiotics. These findings position ethyl 4-(2-cyclopropaneamido-1,3-oxazole-4-amido)benzoate as a candidate for addressing the growing challenge of antimicrobial resistance.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of ethyl 4-(2-cyclopropaneamido-1,3-oxazole-4-amido)benzoate. Current research efforts are focused on structural modifications to enhance its solubility and metabolic stability, as well as reducing potential off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary data expected in the next two years.

In conclusion, ethyl 4-(2-cyclopropaneamido-1,3-oxazole-4-amido)benzoate (CAS: 1396784-25-0) represents a versatile and promising scaffold in drug discovery. Its multifaceted biological activities, combined with ongoing synthetic and mechanistic studies, underscore its potential to address unmet medical needs. Future research will likely focus on expanding its therapeutic applications and translating preclinical findings into clinical benefits.